Cas no 2228219-11-0 (4-(2,2-dimethylthiolan-3-yl)butan-2-one)

• Product Name: 4-(2,2-dimethylthiolan-3-yl)butan-2-one
• CAS No: 2228219-11-0
• MF: C₁₀H₁₈OS
• MW: 186.314321994781
• CID: 5899352
• PubChem ID: 165838593
• Update Time: 2025-10-30

4-(2,2-dimethylthiolan-3-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethylthiolan-3-yl)butan-2-one
• 2228219-11-0
• EN300-1727746

• Inchi： 1S/C10H18OS/c1-8(11)4-5-9-6-7-12-10(9,2)3/h9H,4-7H2,1-3H3
• InChI Key： QNCJJTHLAQQRQS-UHFFFAOYSA-N
• SMILES： S1CCC(CCC(C)=O)C1(C)C

Computed Properties

• Exact Mass: 186.10783637g/mol
• Monoisotopic Mass: 186.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(2,2-dimethylthiolan-3-yl)butan-2-one

Introduction to 4-(2,2-dimethylthiolan-3-yl)butan-2-one (CAS No. 2228219-11-0)

4-(2,2-dimethylthiolan-3-yl)butan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228219-11-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiolane derivative family, characterized by its unique sulfur-containing heterocyclic structure. The presence of a dimethylthiolane moiety in its molecular framework imparts distinct chemical properties that make it a valuable candidate for various biochemical applications.

The molecular structure of 4-(2,2-dimethylthiolan-3-yl)butan-2-one consists of a butanone backbone substituted with a 2,2-dimethylthiolan-3-yl group. This arrangement not only contributes to its reactivity but also influences its interaction with biological targets. The compound’s ability to engage with biological systems has positioned it as a subject of interest in the development of novel therapeutic agents and biochemical probes.

In recent years, the pharmaceutical industry has increasingly focused on exploring sulfur-containing heterocycles due to their potential bioactivity and structural diversity. Thiolane derivatives, in particular, have shown promise in modulating various biological pathways, making them attractive for drug discovery initiatives. The specific configuration of 4-(2,2-dimethylthiolan-3-yl)butan-2-one suggests that it may exhibit properties such as enzyme inhibition or receptor binding affinity, which are critical for therapeutic applications.

One of the most compelling aspects of 4-(2,2-dimethylthiolan-3-yl)butan-2-one is its versatility in chemical modifications. The thiolane ring can serve as a scaffold for further functionalization, allowing researchers to tailor its properties for specific applications. This flexibility has been exploited in synthetic chemistry to develop derivatives with enhanced efficacy or selectivity. For instance, modifications at the sulfur atoms or the ketone group can lead to compounds with improved solubility or metabolic stability.

The synthesis of 4-(2,2-dimethylthiolan-3-yl)butan-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or organometallic chemistry, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound’s synthetic accessibility but also underscore the expertise required to handle such molecules effectively.

Recent studies have begun to explore the pharmacological potential of 4-(2,2-dimethylthiolan-3-yl)butan-2-one in preclinical models. Preliminary findings suggest that this compound may interact with targets involved in inflammatory responses and neurodegenerative diseases. The thiolane core’s ability to mimic natural thiols has led researchers to investigate its role as a redox-active molecule, which could be beneficial in modulating oxidative stress-related pathologies.

The compound’s interaction with biological systems has also been examined through computational modeling and spectroscopic techniques. These studies have provided insights into its binding affinity and mode of action at the molecular level. For example, molecular dynamics simulations have revealed that 4-(2,2-dimethylthiolan-3-yl)butan-2-one can form stable complexes with certain enzymes, suggesting its potential as an inhibitor or modulator.

In addition to its pharmacological applications, 4-(2,2-dimethylthiolan-3-yl)butan-2-one has found utility in biochemical research as a tool compound. Its unique structure allows researchers to probe enzyme mechanisms and develop new analytical methods. The compound’s reactivity with electrophiles and nucleophiles has been exploited in labeling assays and detection strategies, enhancing our understanding of biological processes at the molecular level.

The future prospects for 4-(2,2-dimethylthiolan-3-yl)butan-2-one are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with improved pharmacokinetic profiles and target specificity. As our understanding of sulfur-containing heterocycles evolves, compounds like 4-(2,2-dimethylthiolan-3-yl)butan-2-one are likely to play an increasingly significant role in drug discovery and development.

The regulatory landscape for such compounds is also evolving, with increasing emphasis on safety and efficacy assessments before clinical translation. Regulatory agencies require comprehensive data on chemical stability, toxicity profiles, and pharmacological activity before approving new therapeutic agents. Therefore, rigorous testing protocols must be established to ensure that compounds like 4-(2,2-dimethylthiolan-3-yb-butb-anb--22b-thmbolanb--33b-yb-butnb-bnne) meet stringent standards before entering clinical trials.

In conclusion,4-(22dimethybt-hbtolan33ybt-butan22one) (CAS No 2228219110 is a structurally interesting compound with significant potential in pharmaceutical research Its unique chemical features make it a valuable tool for developing new therapeutics particularly those targeting inflammatory nd neurodegenerative diseases As research continues this compound is poised to contribute substantially to advancements in medicinal chemistry nd drug discovery